Cas no 52872-44-3 ( )
structure
Product Name:
CAS No:52872-44-3
MF:C9H11N3O4
MW:225.201341867447
CID:937608
PubChem ID:307212
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-[carboxymethyl(methyl)amino]-4-methylpyrimidine-5-carboxylic acid
- 2-(carboxymethyl-methyl-amino)-4-methyl-pyrimidine-5-carboxylic acid
- AC1L7AG3
- NSC205064
- 52872-44-3
- 2-[(Carboxymethyl)(methyl)amino]-4-methylpyrimidine-5-carboxylic acid
- DTXSID60308579
- NSC-205064
-
-
- Inchi: 1S/C9H11N3O4/c1-5-6(8(15)16)3-10-9(11-5)12(2)4-7(13)14/h3H,4H2,1-2H3,(H,13,14)(H,15,16)
- InChI Key: QAQSLBRHYUEUND-UHFFFAOYSA-N
- SMILES: OC(CN(C)C1N=CC(C(=O)O)=C(C)N=1)=O
Computed Properties
- Exact Mass: 225.07503
- Monoisotopic Mass: 225.07495584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 103.62
- LogP: 0.00400
Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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